Cas no 1070966-41-4 (3-Cyclopropyl-3-hydroxypropanenitrile)

• Product Name: 3-Cyclopropyl-3-hydroxypropanenitrile
• CAS No: 1070966-41-4
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD16300683
• CID: 5240620
• PubChem ID: 79003661
• Update Time: 2026-03-08

3-Cyclopropyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-hydroxypropanenitrile
• Cyclopropanepropanenitrile, β-hydroxy-
• EN300-300089
• Cyclopropanepropanenitrile, beta-hydroxy-
• F83194
• 1070966-41-4
• AKOS017518112
• CS-0245149
• A-hydroxy-
• Cyclopropanepropanenitrile,
• 3-Cyclopropyl-3-hydroxypropanenitrile

• MDL： MFCD16300683
• Inchi： 1S/C6H9NO/c7-4-3-6(8)5-1-2-5/h5-6,8H,1-3H2
• InChI Key： NVNVUGNBYVUNHW-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1CC1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44

Additional information on 3-Cyclopropyl-3-hydroxypropanenitrile

Recent Advances in the Study of 3-Cyclopropyl-3-hydroxypropanenitrile (CAS: 1070966-41-4)

3-Cyclopropyl-3-hydroxypropanenitrile (CAS: 1070966-41-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound has garnered attention due to its unique structural features, which include a cyclopropyl group and a hydroxypropanenitrile moiety. These features make it a versatile building block for the development of novel therapeutic agents. Recent publications have demonstrated its utility in the synthesis of inhibitors targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders.

One of the most notable advancements is the development of efficient synthetic routes for 3-Cyclopropyl-3-hydroxypropanenitrile. Researchers have reported improved yields and selectivity using catalytic asymmetric methods, which are essential for large-scale production. Additionally, studies have explored its stability under various physiological conditions, providing valuable data for its potential use in drug formulations.

In terms of biological activity, recent in vitro and in vivo studies have shown that derivatives of 3-Cyclopropyl-3-hydroxypropanenitrile exhibit promising pharmacological properties. For instance, certain analogs have demonstrated anti-inflammatory and anti-proliferative effects, making them candidates for further preclinical evaluation. Mechanistic studies have also revealed that these compounds interact with specific cellular targets, such as G-protein-coupled receptors (GPCRs) and ion channels.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-Cyclopropyl-3-hydroxypropanenitrile-based compounds. Researchers are actively investigating strategies to enhance their bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Cyclopropyl-3-hydroxypropanenitrile (CAS: 1070966-41-4) represents a promising scaffold in medicinal chemistry. Its multifaceted applications and the ongoing research into its properties underscore its potential to contribute to the development of next-generation therapeutics. Future studies should focus on elucidating its full mechanistic spectrum and exploring its utility in combination therapies.